Cas no 16537-12-5 (Tert-butyl 2-methylbutanoate)

• Product Name: Tert-butyl 2-methylbutanoate
• CAS No: 16537-12-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 2110400
• PubChem ID: 523483
• Update Time: 2024-03-01

Tert-butyl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methylbutanoate
• Butanoic acid, 2-methyl-, 1,1-dimethylethyl ester
• LPSJKZWOLKMCCA-UHFFFAOYSA-N
• Butanoic acid, 2-methyl, 1,1-dimethylethyl ester
• NE57417
• 2-methyl-butyric acid tert-butyl ester
• 2-Methylbutanoic acid tert-butyl ester
• Butanoicacid,2-methyl-,1,1-dimethylethylester
• Tert-butyl 2-methylbutanoate

• Inchi： 1S/C9H18O2/c1-6-7(2)8(10)11-9(3,4)5/h7H,6H2,1-5H3
• InChI Key： LPSJKZWOLKMCCA-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters